methanesulfenamide, N-methyl-

• CAS No.: 130412-04-3
• Molecular Formula: C2H7NS
• Molecular Weight: 77.15 g/mol
• IUPAC Name: N-methylsulfanylmethanamine
• InChI: InChI=1S/C2H7NS/c1-3-4-2/h3H,1-2H3
• InChI Key: QMOJLJDGQRKGLY-UHFFFAOYSA-N
• Canonical SMILES: CNSC

Description

Methanesulfenamide, N-methyl- is an organosulfur compound characterized by the presence of a sulfenamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

Methanesulfenamide, N-methyl- can be synthesized through several methods. One common approach involves the reaction of methanesulfonyl chloride with methylamine under controlled conditions. This reaction typically requires a base such as pyridine to neutralize the hydrochloric acid formed during the process . Another method involves the use of N-heterocyclic carbene catalysts and carbon dioxide as a carbon source for the N-methylation of amines .

Industrial Production Methods

Industrial production of methanesulfenamide, N-methyl- often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

Methanesulfenamide, N-methyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfinamides or sulfonamides, depending on the reaction conditions and oxidizing agents used.

Reduction: Reduction reactions can convert methanesulfenamide, N-methyl- to its corresponding thiol or amine derivatives.

Substitution: Nucleophilic substitution reactions involving methanesulfenamide, N-methyl- can lead to the formation of various substituted sulfenamides.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide and potassium permanganate for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often involve nucleophiles such as alkyl halides and amines .

Major Products

Scientific Research Applications

Methanesulfenamide, N-methyl- has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various sulfur-containing compounds.

Biology: This compound is employed in studies involving protein-ligand interactions and enzyme inhibition.

Medicine: Methanesulfenamide, N-methyl- derivatives are investigated for their potential as therapeutic agents, particularly in the treatment of bacterial infections and cancer.

Industry: It is used in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to oxidation.

Mechanism of Action

The mechanism of action of methanesulfenamide, N-methyl- involves its interaction with specific molecular targets, such as enzymes and proteins. The sulfenamide group can form covalent bonds with nucleophilic sites on these targets, leading to inhibition or modification of their activity . This interaction is often mediated through the formation of sulfenamide-protein adducts, which can alter the function of the target molecules .

Comparison with Similar Compounds

Similar Compounds

Methanesulfonamide: Similar in structure but lacks the N-methyl group, leading to different reactivity and applications.

Sulfinamides: Contain a sulfinyl group instead of a sulfenamide group, resulting in distinct chemical properties and reactivity.

Sulfonamides: Feature a sulfonyl group, making them more stable and less reactive compared to sulfenamides.

Uniqueness

Methanesulfenamide, N-methyl- is unique due to its specific functional group, which imparts distinct reactivity and potential for diverse applications. Its ability to undergo various chemical transformations and interact with biological targets makes it a valuable compound in both research and industrial contexts .